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1-[(2’-Cyano-1,1’-biphenyl-4-yl)methyl]-2-ethoxy-d5-7-benzimidazolecarboxylic Acid Methyl Ester 1-[(2’-Cyano-1,1’-biphenyl-4-yl)methyl]-2-ethoxy-d5-7-benzimidazolecarboxylic Acid Methyl Ester
Brand Name: Vulcanchem
CAS No.: 1794783-33-7
VCID: VC0138316
InChI: InChI=1S/C25H21N3O3/c1-3-31-25-27-22-10-6-9-21(24(29)30-2)23(22)28(25)16-17-11-13-18(14-12-17)20-8-5-4-7-19(20)15-26/h4-14H,3,16H2,1-2H3/i1D3,3D2
SMILES: CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C#N)C(=O)OC
Molecular Formula: C25H21N3O3
Molecular Weight: 416.492

1-[(2’-Cyano-1,1’-biphenyl-4-yl)methyl]-2-ethoxy-d5-7-benzimidazolecarboxylic Acid Methyl Ester

CAS No.: 1794783-33-7

Reference Standards

VCID: VC0138316

Molecular Formula: C25H21N3O3

Molecular Weight: 416.492

1-[(2’-Cyano-1,1’-biphenyl-4-yl)methyl]-2-ethoxy-d5-7-benzimidazolecarboxylic Acid Methyl Ester - 1794783-33-7

CAS No. 1794783-33-7
Product Name 1-[(2’-Cyano-1,1’-biphenyl-4-yl)methyl]-2-ethoxy-d5-7-benzimidazolecarboxylic Acid Methyl Ester
Molecular Formula C25H21N3O3
Molecular Weight 416.492
IUPAC Name methyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-(1,1,2,2,2-pentadeuterioethoxy)benzimidazole-4-carboxylate
Standard InChI InChI=1S/C25H21N3O3/c1-3-31-25-27-22-10-6-9-21(24(29)30-2)23(22)28(25)16-17-11-13-18(14-12-17)20-8-5-4-7-19(20)15-26/h4-14H,3,16H2,1-2H3/i1D3,3D2
Standard InChIKey KSXLHOFDCDKQLH-WNWXXORZSA-N
SMILES CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C#N)C(=O)OC
Synonyms 3-[(2’-Cyanobiphenyl-4-yl)methyl]-2-ethoxy-d5-3H-benzimidazole-4-carboxylic Acid Methyl Ester; Methyl 1-[(2’-Cyanobiphenyl-4-yl)methyl]-2-ethoxybenzimidazole-7-carboxylate-d5
PubChem Compound 71315092
Last Modified Nov 11 2021
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